Cas no 377769-38-5 (4-(4-tert-Butylphenoxymethyl)benzohydrazide)
4-(4-tert-Butylphenoxymethyl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-tert-Butyl-phenoxymethyl)-benzoic acid hydrazide
- AKOS000116101
- CQA76938
- Oprea1_667217
- EN300-03681
- Z56804646
- 4-(4-TERT-BUTYLPHENOXYMETHYL)BENZOHYDRAZIDE
- CS-0219315
- 377769-38-5
- 4-[(4-tert-butylphenoxy)methyl]benzohydrazide
- 4-(4-tert-Butylphenoxymethyl)benzohydrazide
-
- Inchi: 1S/C18H22N2O2/c1-18(2,3)15-8-10-16(11-9-15)22-12-13-4-6-14(7-5-13)17(21)20-19/h4-11H,12,19H2,1-3H3,(H,20,21)
- InChI Key: LPTNGRXVDYUBAL-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C(NN)=O)=CC=1)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 298.168127949Da
- Monoisotopic Mass: 298.168127949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 64.4Ų
4-(4-tert-Butylphenoxymethyl)benzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B491140-50mg |
4-(4-tert-Butylphenoxymethyl)benzohydrazide |
377769-38-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B491140-100mg |
4-(4-tert-Butylphenoxymethyl)benzohydrazide |
377769-38-5 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B491140-500mg |
4-(4-tert-Butylphenoxymethyl)benzohydrazide |
377769-38-5 | 500mg |
$ 320.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-50mg |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 50mg |
¥1612.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-100mg |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 100mg |
¥1544.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-250mg |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 250mg |
¥1987.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-500mg |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 500mg |
¥4719.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-1g |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 1g |
¥6912.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-2.5g |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 2.5g |
¥11765.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289985-5g |
4-(4-Tert-butylphenoxymethyl)benzohydrazide |
377769-38-5 | 95% | 5g |
¥18718.00 | 2024-05-16 |
4-(4-tert-Butylphenoxymethyl)benzohydrazide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-(4-tert-Butylphenoxymethyl)benzohydrazide
Introduction to 4-(4-tert-Butylphenoxymethyl)benzohydrazide (CAS No. 377769-38-5)
4-(4-tert-Butylphenoxymethyl)benzohydrazide, with the CAS number 377769-38-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzohydrazides and is characterized by its unique structural features, which include a tert-butylphenoxymethyl substituent attached to a benzohydrazide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The molecular structure of 4-(4-tert-Butylphenoxymethyl)benzohydrazide consists of a benzene ring with a hydrazide group at the para position, and a tert-butylphenoxymethyl group attached to the same ring. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the phenoxymethyl group introduces additional reactivity and solubility characteristics. These structural elements collectively contribute to the compound's potential as a building block in synthetic chemistry and as a lead molecule in drug discovery.
In recent years, 4-(4-tert-Butylphenoxymethyl)benzohydrazide has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 4-(4-tert-Butylphenoxymethyl)benzohydrazide has also been investigated for its antioxidant activity. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disorders, neurodegenerative conditions, and cancer. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent for oxidative stress-related disorders.
In addition to its biological activities, 4-(4-tert-Butylphenoxymethyl)benzohydrazide has found applications in materials science. Its unique chemical structure makes it suitable for use as a precursor in the synthesis of advanced materials, such as polymers and coatings. The tert-butylphenoxymethyl group can be readily functionalized to introduce additional functionalities, enhancing the material's performance in various applications.
The synthesis of 4-(4-tert-Butylphenoxymethyl)benzohydrazide typically involves several steps, starting with the preparation of 4-hydroxybenzaldehyde and tert-butyl phenol. These intermediates are then coupled to form the tert-butylphenoxymethyl-substituted benzaldehyde, which is subsequently converted into the desired hydrazide through reaction with hydrazine hydrate. The overall synthetic route is well-documented in the literature and can be optimized for large-scale production.
The physicochemical properties of 4-(4-tert-Butylphenoxymethyl)benzohydrazide have been extensively characterized. It is a white crystalline solid with good thermal stability and solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it easy to handle and suitable for various experimental conditions.
In conclusion, 4-(4-tert-Butylphenoxymethyl)benzohydrazide (CAS No. 377769-38-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features endow it with valuable biological activities, including anti-inflammatory and antioxidant properties, making it an attractive candidate for drug development. Additionally, its versatility as a building block in synthetic chemistry opens up numerous possibilities for advanced material applications. As research continues to uncover new insights into this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.
377769-38-5 (4-(4-tert-Butylphenoxymethyl)benzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)